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Compound of Interest

Compound Name: Ethanol, 2-(diallylamino)-

CAS No.: 17719-79-8

Cat. No.: B104756

Get Quote

This guide provides a comprehensive overview of the chemical and physical properties,

synthesis, reactivity, and potential applications of Ethanol, 2-(diallylamino)-, also known as

N,N-Diallylethanolamine. Designed for researchers, chemists, and professionals in drug

development and material science, this document synthesizes available data with expert

chemical insights to serve as a practical reference.

Introduction and Core Identifiers
Ethanol, 2-(diallylamino)- is a bifunctional organic molecule possessing a tertiary amine and a

primary alcohol. The presence of two allyl groups on the nitrogen atom imparts unique

reactivity, making it a subject of interest primarily in polymer chemistry and as a versatile

intermediate in organic synthesis. Its structure combines the nucleophilicity and basicity of a

tertiary amine, the hydrogen-bonding capability of an alcohol, and the potential for

polymerization and addition reactions characteristic of allyl compounds.

This guide aims to consolidate the known properties of this compound and to provide

scientifically grounded predictions of its behavior where explicit data is scarce, drawing

parallels from well-characterized analogous structures.
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Table 1: Chemical Identifiers and Core Properties[1]

Identifier Value

IUPAC Name 2-[bis(prop-2-enyl)amino]ethanol

Common Synonyms
2-(Diallylamino)ethanol, Diallylethanolamine,

N,N-Diallylethanolamine

CAS Number 17719-79-8

Molecular Formula C₈H₁₅NO

Molecular Weight 141.21 g/mol

Canonical SMILES C=CCN(CCO)CC=C

| InChI Key | NSXPSOZPCYEURW-UHFFFAOYSA-N |
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Starting Materials

Reaction Process Products & Purification

Ethanolamine

Acetonitrile Solvent
Reflux (60-70°C, 12-24h)Allyl Halide (2.2 eq)

K₂CO₃ (Base)

Crude Product Mixture Filtration &
Vacuum Distillation Ethanol, 2-(diallylamino)-

Potential Reactions

Tertiary Amine (N)

Primary Alcohol (-OH)

Diallyl Groups (-CH=CH₂)

Salt Formation

Esterification / Oxidation

Polymerization / Cross-linking

Addition Reactions (e.g., Thiol-ene)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b104756/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-ethanol-2-diallylamino
https://www.benchchem.com/product/b104756?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Ethanol, 2-(diallylamino)- | C8H15NO | CID 253018 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Ethanol, 2-
(diallylamino)-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104756/docs#an-in-depth-technical-guide-to-ethanol-
2-diallylamino]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethanol_-2-_diallylamino
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanol_-2-_diallylamino
https://www.benchchem.com/product/b104756/docs#an-in-depth-technical-guide-to-ethanol-2-diallylamino
https://www.benchchem.com/product/b104756/docs#an-in-depth-technical-guide-to-ethanol-2-diallylamino
https://www.benchchem.com/product/b104756/docs#an-in-depth-technical-guide-to-ethanol-2-diallylamino
https://www.benchchem.com/product/b104756/docs#an-in-depth-technical-guide-to-ethanol-2-diallylamino
https://www.benchchem.com/product/b104756?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

